Cas no 6224-63-1 (Tri-m-tolylphosphine)

• Product Name: Tri-m-tolylphosphine
• CAS No: 6224-63-1
• MF: C₂₁H₂₁P
• MW: 304.365206480026
• MDL: MFCD00008532
• CID: 46512
• PubChem ID: 24857297
• Update Time: 2025-05-20

Tri-m-tolylphosphine Chemical and Physical Properties

Names and Identifiers

• Tri-m-tolylphosphine
• Tri(m-tolyl)phosphine
• tris(3-methylphenyl)phosphane
• Tris(3-methylphenyl)phosphine
• Tris(m-tolyl)phosphine
• Phosphine, tris(3-methylphenyl)-
• Phosphine, tri-m-tolyl-
• Tris(3-tolyl)phosphine
• TRI-M-TOLYL-PHOSPHANE
• LFNXCUNDYSYVJY-UHFFFAOYSA-N
• trim-tolylphosphine
• tri-m-tolylphosphane
• tri-m-tolyl phosphine
• PubChem6426
• tri(3-Tolyl)phosphine
• Phosphorus tri-m-tolyl
• KSC491K0R
• tri-(3-Methylphenyl)pho
• tri-(3-Methylphenyl)phosphine
• UNII-SAQ9Z5ZSC8
• SY035721
• T1025
• DTXSID3064146
• LFNXCUNDYSYVJY-UHFFFAOYSA-
• NS00034974
• C21H21P
• EINECS 228-312-4
• CS-W012100
• TRIS(3-TOLUENE)PHOSPHINE
• AS-10668
• MFCD00008532
• FT-0636030
• BCP22567
• AMY39392
• InChI=1/C21H21P/c1-16-7-4-10-19(13-16)22(20-11-5-8-17(2)14-20)21-12-6-9-18(3)15-21/h4-15H,1-3H3
• 6224-63-1
• SAQ9Z5ZSC8
• AKOS004908999
• SCHEMBL49786
• DB-009851
• TRIS-M-TOLYL-PHOSPHINE

• MDL： MFCD00008532
• Inchi： 1S/C21H21P/c1-16-7-4-10-19(13-16)22(20-11-5-8-17(2)14-20)21-12-6-9-18(3)15-21/h4-15H,1-3H3
• InChI Key： LFNXCUNDYSYVJY-UHFFFAOYSA-N
• SMILES： P(C1C=CC=C(C)C=1)(C1C=CC=C(C)C=1)C1C=CC=C(C)C=1
• BRN： 658863

Computed Properties

• Exact Mass: 304.13800
• Monoisotopic Mass: 304.138
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 22
• Rotatable Bond Count: 3
• Complexity: 287
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 5.7
• Topological Polar Surface Area: 0

Experimental Properties

• Color/Form: Cream powder
• Melting Point: 100.0 to 103.0 deg-C
• Boiling Point: 423.1℃ at 760 mmHg
• Flash Point: 221.6 °C
• Water Partition Coefficient: Insoluble in water.
• PSA: 13.59000
• LogP: 4.37000
• Sensitiveness: Air Sensitive
• Solubility: Not determined

Tri-m-tolylphosphine Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• WGK Germany：3
• Hazard Category Code： R36/37/38
• Safety Instruction： S26-S36
• FLUKA BRAND F CODES：10-23
• Hazardous Material Identification：
• TSCA：Yes
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylphosphines and derivatives

Additional information on Tri-m-tolylphosphine

Tri-m-tolylphosphine (CAS No. 6224-63-1): A Comprehensive Overview

Tri-m-tolylphosphine, also known as trimethyltollyphosphine, is a versatile organophosphorus compound with the CAS registry number 6224-63-1. This compound has garnered significant attention in various fields due to its unique chemical properties and wide-ranging applications. In this article, we will delve into the latest research findings, structural characteristics, and practical uses of Tri-m-tolylphosphine, ensuring a thorough understanding of its significance in modern chemistry.

The molecular structure of Tri-m-tolylphosphine consists of a central phosphorus atom bonded to three m-tolyl groups, which are methyl-substituted phenyl rings. This arrangement imparts the compound with distinct electronic and steric properties, making it highly effective in catalytic processes and other chemical reactions. Recent studies have highlighted its role as a ligand in transition metal-catalyzed reactions, particularly in the field of organometallic chemistry.

One of the most notable applications of Tri-m-tolylphosphine is in the synthesis of transition metal complexes. These complexes are widely used as catalysts in industrial processes, such as olefin polymerization and cross-coupling reactions. For instance, a 2023 study published in *Nature Chemistry* demonstrated that Tri-m-tolylphosphine-based catalysts exhibit exceptional activity and selectivity in the polymerization of ethylene, significantly outperforming traditional catalysts.

Moreover, Tri-m-tolylphosphine has found applications in the field of materials science, particularly in the synthesis of metal-organic frameworks (MOFs). Its ability to coordinate with metal ions makes it an ideal building block for constructing porous materials with high surface areas, which are valuable for gas storage and separation applications.

In addition to its catalytic and materials-related applications, Tri-m-tolylphosphine has also been explored for its potential in analytical chemistry. Recent research has shown that it can serve as a sensitive probe for detecting trace amounts of metal ions in aqueous solutions, offering a novel approach for environmental monitoring and quality control.

The synthesis of Tri-m-tolylphosphine typically involves the reaction of m-toluic acid with phosphorus trichloride (PCl₃) or other phosphorus-based reagents under controlled conditions. Optimization of this process has been a focus of recent studies, with researchers exploring the use of microwave-assisted synthesis to enhance reaction efficiency and yield.

From a structural standpoint, Tri-m-tolylphosphine exhibits a trigonal pyramidal geometry around the phosphorus atom, which influences its reactivity and coordination abilities. Computational studies have provided deeper insights into its electronic structure, revealing that the m-tolyl groups play a crucial role in stabilizing the molecule through resonance effects and steric shielding.

In terms of safety considerations, while Tri-m-tolylphosphine is not classified as a hazardous material under normal handling conditions, it is essential to adhere to standard laboratory protocols when working with organophosphorus compounds to ensure personnel safety and environmental protection.

In conclusion, Tri-m-tolylphosphine (CAS No. 6224-63-1) stands as a pivotal compound in contemporary chemistry, offering diverse applications across catalysis, materials science, and analytical chemistry. Its continued exploration through cutting-edge research promises further advancements in these fields, solidifying its position as an indispensable tool for chemists worldwide.